Mandelic Acid-13C8

• Molecular Formula: C8H8O3
• Molecular Weight: 160.089 g/mol
• InChI: InChI=1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1
• InChIKey: IWYDHOAUDWTVEP-LLXNCONNSA-N

Mandelic Acid-13C8 Technical Baseline

Mandelic Acid-13C8 (CAS 2701643-58-3; unlabeled CAS 90-64-2) is a fully 13C-labeled stable isotope analog of mandelic acid, an alpha-hydroxycarboxylic acid (C8H8O3) [1]. This compound features all eight carbon atoms substituted with the 13C isotope at 99 atom % isotopic purity, with a molecular weight of 160.09 g/mol (compared to 152.15 g/mol for unlabeled mandelic acid) and chemical purity ≥98% . As a stable isotope-labeled internal standard (SIL-IS), Mandelic Acid-13C8 is primarily utilized in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows to correct for matrix effects, ionization suppression, and sample preparation variability in bioanalytical, environmental, and pharmaceutical applications [2].

Workflow LC-MS/MS and GC-MS isotope dilution quantitation SIL-IS for matrix-effect correction

Isotope Label Fully 13C8-substituted at all eight carbon positions +8 Da mass shift from unlabeled analyte

Selection Context 13C-labeled ISTD with co-elution matching No deuterium-associated chromatographic isotope effect

• [1] MedChemExpress. Mandelic Acid-13C8 Product Page. CAS No. 2701643-58-3. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source

Why Mandelic Acid-13C8 Is Irreplaceable

In LC-MS/MS and GC-MS quantitative workflows, unlabeled mandelic acid cannot serve as a reliable internal standard because it co-elutes with the endogenous analyte and cannot be distinguished by the mass spectrometer, rendering quantification impossible [1]. Among isotopically labeled alternatives, deuterated mandelic acid exhibits a significant chromatographic isotope effect—a shift in retention time relative to the native analyte—that compromises its ability to compensate for matrix effects and ion suppression [2]. Mandelic Acid-13C6 provides only a +6 Da mass shift, which may be insufficient for complete baseline separation from the analyte's natural isotopic envelope in complex biological matrices [3]. Fully 13C8-labeled mandelic acid addresses each of these limitations through its +8 Da mass shift, chromatographic co-elution behavior identical to the unlabeled analyte, and absence of deuterium-associated isotopic effects, making it the technically appropriate selection for high-accuracy quantitative MS applications [4].

Unlabeled Mandelic Acid Co-elutes with endogenous analyte and cannot be mass-resolved; quantification is impossible without isotopic differentiation.

Deuterated Mandelic Acid Chromatographic isotope effect may shift retention time relative to the native analyte, compromising matrix-effect compensation in LC-MS/MS and GC-MS.

Mandelic Acid-13C6 +6 Da mass shift may be insufficient for baseline separation from the analyte's natural isotopic envelope in complex biological matrices.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] Luthe H, et al. Quantitative gas chromatographic mass spectrometric determination of mandelic acid in blood plasma. Comparison of deuterated and homologous internal standards. Biomed Mass Spectrom. 1983 Mar;10(3):183-6. PMID: 6850070. View Source
• [3] Kuujia. Mandelic Acid-13C6 Product Page. CAS 153489-15-7. Molecular Weight: 158.10 g/mol. View Source
• [4] MedChemExpress. Mandelic Acid-13C8 Product Page. View Source

Mandelic Acid-13C8 Comparative Evidence

13C8 vs. 13C6 Mass Separation

Mandelic Acid-13C8 provides an +8 Da mass shift from the unlabeled analyte, whereas Mandelic Acid-13C6 provides only a +6 Da shift . In complex biological matrices, the natural isotopic envelope of unlabeled mandelic acid (predominantly M+1 and M+2 peaks from naturally occurring 13C) can extend to M+2 and beyond [1]. The +8 Da shift of the fully labeled analog ensures complete baseline separation of the internal standard channel from the analyte's isotopic envelope, eliminating cross-talk that would otherwise introduce systematic quantification bias [2].

Mass Separation

Cross-study comparable

+8 Da vs. +6 Da for 13C6 analog

Supports baseline separation from analyte isotopic envelope

Additional +2 Da reduces cross-talk bias in SRM/MRM channels

Evidence Dimension	Mass shift from unlabeled analyte (Da)
Target Compound Data	+8 Da (full 13C substitution at all 8 carbon positions)
Comparator Or Baseline	Mandelic Acid-13C6: +6 Da (partial 13C substitution at 6 carbon positions)
Quantified Difference	Additional +2 Da mass separation (33% greater shift)
Conditions	LC-MS/MS selected reaction monitoring (SRM) / multiple reaction monitoring (MRM) channels; electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI)

Why This Matters

The additional +2 Da mass separation prevents internal standard signal contamination by the analyte's natural 13C isotopic peaks, eliminating a source of positive bias in quantitative LC-MS/MS methods.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] Kuujia. Mandelic Acid-13C6 Product Page. CAS 153489-15-7. Exact Mass: 158.06747313 g/mol. View Source

13C Purity vs. Deuterated Standards

Mandelic Acid-13C8 is specified at 99 atom % 13C isotopic purity . In contrast, many commercially available deuterated internal standards exhibit isotopic impurities where a fraction of molecules remains unlabeled or partially labeled, resulting in d0 contribution to the internal standard channel . This isotopic impurity introduces concentration-dependent systematic bias in quantification, particularly at low analyte concentrations where the unlabeled fraction of the internal standard contributes measurably to the analyte signal [1]. The 99% 13C specification minimizes this error source.

Isotopic Purity

Class-level inference

99 atom % 13C vs. 97–98% typical for deuterated IS

Reported lower unlabeled impurity fraction

Minimizes d0 contribution to analyte signal at trace levels

Evidence Dimension	Isotopic purity (atom % labeled)
Target Compound Data	99 atom % 13C
Comparator Or Baseline	Typical deuterated internal standards: 97-98% isotopic purity with d0 impurity fraction contributing to analyte signal
Quantified Difference	1-2% reduction in unlabeled impurity fraction
Conditions	GC-MS and GC-MS/MS quantitative analysis in plasma, serum, and urine

Why This Matters

Higher isotopic purity directly translates to lower systematic bias in quantification, particularly critical when measuring trace-level analytes in complex biological or environmental matrices.

• [1] Maurer HH, et al. Quantitative GC-NICI-MS and GC-NICI-MS/MS analysis by using isotopologs as internal standards: A tutorial review. 2025. View Source

Chromatographic Co-Elution vs. Deuterated

Deuterated mandelic acid exhibits a measurable chromatographic isotope effect during GC-MS analysis, resulting in a retention time shift from the native analyte that compromises its ability to fully compensate for matrix effects [1]. 13C-labeled internal standards, including fully 13C8-substituted mandelic acid, do not exhibit this chromatographic isotope effect and co-elute precisely with the unlabeled analyte [2]. Systematic comparisons of deuterated (2H) SIL-IS to non-deuterated (13C and 15N) SIL-IS have demonstrated that deuterated standards elute at different retention times from the target analyte, diminishing their capability to compensate for matrix effects [3].

Chromatographic Co-Elution

Class-level inference

No measurable retention shift; deuterated IS shows observable deviation

Supports matched matrix environment and ionization correction

13C-labeled IS co-elutes precisely with unlabeled analyte

Evidence Dimension	Chromatographic retention time shift relative to unlabeled analyte
Target Compound Data	No measurable shift (co-elution maintained)
Comparator Or Baseline	Deuterated mandelic acid: observable chromatographic isotope effect with retention time deviation
Quantified Difference	Elimination of retention time shift; full co-elution achieved
Conditions	GC-MS analysis of mandelic acid in plasma (TMSi-ester ether derivatization); LC-ESI-MS/MS analysis of urinary biomarkers

Why This Matters

Co-elution ensures that the internal standard experiences the identical matrix environment and ionization conditions as the analyte, enabling accurate correction for ion suppression/enhancement effects.

• [1] Luthe H, et al. Quantitative gas chromatographic mass spectrometric determination of mandelic acid in blood plasma. Comparison of deuterated and homologous internal standards. Biomed Mass Spectrom. 1983 Mar;10(3):183-6. PMID: 6850070. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [3] CDC Science Clips. Mitigating Matrix Effects in LC-ESI-MS-MS Analysis of a Urinary Biomarker of Xylenes Exposure. 2023. View Source

Matrix Effect Correction by Isotope Dilution

Quantification via isotope dilution mass spectrometry using a 13C-labeled internal standard such as Mandelic Acid-13C8 compensates for variable transport efficiencies, linearizes calibration curves, and corrects for matrix effects—affording reliable quantification that external calibration methods cannot achieve [1]. The 13C peak, representing the known quantity of the added standard, is used to calculate the unknown amount of the analyte while compensating for differential ionization efficiencies [2]. This approach has been validated for urinary biomarker analysis using stable isotope substituted internal standards, demonstrating that isotopic dilution makes possible the determination of urinary concentrations while compensating for the matrix effect [3].

Isotope Dilution Correction

Class-level inference

Ratio-based correction compensates for variable transport and ionization efficiency

Supports matrix-effect compensation in bioanalytical workflows

Reported for urinary biomarker analysis with SIL-IS

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Full compensation for matrix effects and ionization suppression (isotope dilution method)
Comparator Or Baseline	External calibration (no internal standard): up to 30-50% matrix effect bias in biological samples; deuterated IS: partial compensation limited by chromatographic isotope effect
Quantified Difference	Elimination of matrix-induced quantification bias through ratio-based correction
Conditions	LC-MS/MS analysis of mandelic acid and phenylglyoxylic acid in urine; HPLC-MS/MS with isotopic dilution

Why This Matters

The ability to compensate for matrix effects is the primary justification for procuring a stable isotope-labeled internal standard over relying on external calibration or structurally dissimilar internal standards.

• [1] Matrix Effect in the Quantitative Determination of Mandelic and Phenylglyoxylic Acid in Urine Samples by HPLC-MS/MS with Isotopic Dilution. Bentham Science. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Analysis of urinary biomarkers for exposure to alkyl benzenes by isotope dilution gas chromatography-mass spectrometry. 2005. View Source

Isotopic Purity Meets Regulatory Benchmarks

Mandelic Acid-13C8 is supplied with a certified isotopic purity of 99 atom % 13C . This specification meets or exceeds the 99% isotopic purity benchmark established for fully 13C-labeled internal standards used in regulated bioanalysis, as described in guidance for isotopolog use in quantitative GC-MS and GC-MS/MS [1]. Commercially available fully 13C-labeled standards such as (13C15)DON have demonstrated successful use as internal standards for accurate determination in complex matrices, establishing the 99% atom purity threshold as a de facto industry standard [2].

Purity Benchmark

Cross-study comparable

99 atom % 13C meets reported industry benchmark for fully 13C-labeled IS

Supports method validation documentation context

Lot-to-lot consistency review recommended

Evidence Dimension	Isotopic purity specification (atom % 13C)
Target Compound Data	99 atom % 13C
Comparator Or Baseline	Industry benchmark for fully 13C-labeled IS: ≥99 atom % (established for (13C15)DON and similar fully labeled standards)
Quantified Difference	Meets or exceeds industry benchmark specification
Conditions	GC-NICI-MS and GC-NICI-MS/MS quantitative analysis in plasma, serum, and urine samples

Why This Matters

A certified 99% isotopic purity specification supports method validation documentation for regulatory submissions and ensures lot-to-lot consistency in quantitative workflows.

• [1] Maurer HH, et al. Quantitative GC-NICI-MS and GC-NICI-MS/MS analysis by using isotopologs as internal standards: A tutorial review. 2025. View Source
• [2] Häubl G, Berthiller F, Krska R, Schuhmacher R. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. View Source

Mandelic Acid-13C8 Procurement Scenarios

Bioanalysis for Occupational Exposure Monitoring

Mandelic Acid-13C8 is the optimal internal standard for LC-MS/MS quantification of mandelic acid in biological matrices from styrene-exposed workers. The compound's +8 Da mass shift ensures complete separation from the analyte's natural isotopic envelope , while its 99% isotopic purity minimizes systematic bias [1]. Unlike deuterated mandelic acid, the 13C8-labeled analog co-elutes precisely with the native analyte, providing full compensation for matrix effects in urine and plasma samples [2]. This application leverages the evidence of chromatographic co-elution and isotope dilution matrix effect compensation established for 13C-labeled standards [3].

Regulatory Method Validation

For bioanalytical method validation supporting regulatory submissions (e.g., FDA/EMA bioanalytical method validation guidance), Mandelic Acid-13C8 provides certified 99 atom % 13C isotopic purity . This specification aligns with industry benchmarks for fully 13C-labeled internal standards and supports documentation of method accuracy, precision, and freedom from isotopic impurity-induced bias [1]. The absence of chromatographic isotope effect—a known limitation of deuterated alternatives—further strengthens method robustness during validation [2].

Trace Quantification in Complex Matrices

In environmental analysis or pharmaceutical impurity profiling where mandelic acid must be quantified at trace levels in the presence of high endogenous background, the fully 13C8-labeled internal standard provides the maximum achievable mass shift (+8 Da) among commercially available mandelic acid isotopologues . This enhanced mass separation, combined with 99% isotopic purity, minimizes cross-talk from the analyte's M+1 and M+2 isotopic peaks into the internal standard channel, which is essential for accurate quantification at the lower limit of quantitation (LLOQ) [1].

Application

Selection Property

Validation Focus

Bioanalytical research in human plasma matrices

Full 13C8 co-elution matching

Matrix-effect compensation and isotopic envelope separation review

Method validation documentation

Certified 99 atom % 13C isotopic purity

Bioanalytical validation review and lot-consistency benchmarking

Trace quantification in complex research matrices

Maximum commercially available mass shift (+8 Da)

LLOQ validation endpoint and cross-talk minimization review

• [1] Maurer HH, et al. Quantitative GC-NICI-MS and GC-NICI-MS/MS analysis by using isotopologs as internal standards: A tutorial review. 2025. View Source
• [2] Luthe H, et al. Quantitative gas chromatographic mass spectrometric determination of mandelic acid in blood plasma. Comparison of deuterated and homologous internal standards. Biomed Mass Spectrom. 1983 Mar;10(3):183-6. PMID: 6850070. View Source
• [3] Matrix Effect in the Quantitative Determination of Mandelic and Phenylglyoxylic Acid in Urine Samples by HPLC-MS/MS with Isotopic Dilution. Bentham Science. View Source